Cas no 946297-65-0 (3-chloro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide)

• Product Name: 3-chloro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide
• CAS No: 946297-65-0
• MF: C₂₀H₁₈ClNO₄S₂
• MW: 435.944221973419
• CID: 5517127
• Update Time: 2025-06-11

3-chloro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[2-(4-methoxyphenyl)sulfonyl-2-thiophen-2-ylethyl]benzamide
• 3-chloro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide

• Inchi： 1S/C20H18ClNO4S2/c1-26-16-7-9-17(10-8-16)28(24,25)19(18-6-3-11-27-18)13-22-20(23)14-4-2-5-15(21)12-14/h2-12,19H,13H2,1H3,(H,22,23)
• InChI Key： JLCQIUMEMXRBLW-UHFFFAOYSA-N
• SMILES： C(NCC(S(C1=CC=C(OC)C=C1)(=O)=O)C1SC=CC=1)(=O)C1=CC=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide

Professional Introduction to Compound with CAS No. 946297-65-0 and Product Name: 3-chloro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide

Compound with the CAS number 946297-65-0 and the product name 3-chloro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a chloro substituent, a 4-methoxybenzenesulfonyl moiety, and a thiophen-2-yl group, contributes to its unique chemical properties and reactivity. These features make it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

The molecular architecture of this compound is particularly noteworthy, as it integrates several key pharmacophores that are commonly associated with biological activity. The chloro group, for instance, is often employed in medicinal chemistry due to its ability to modulate electronic properties and influence metabolic pathways. In contrast, the 4-methoxybenzenesulfonyl group introduces a strong electron-withdrawing effect, which can enhance binding affinity to biological targets. The thiophen-2-yl moiety, on the other hand, is known for its role in stabilizing complex molecular frameworks and contributing to the overall solubility and bioavailability of pharmaceutical agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that 3-chloro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide may exhibit interactions with various biological receptors and enzymes. These interactions could potentially lead to therapeutic effects in areas such as inflammation, pain management, and neurodegenerative diseases. The compound's structural features align well with known pharmacological scaffolds, making it a promising candidate for further investigation.

In the realm of drug discovery, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. The presence of a thiophene ring in this molecule not only adds to its complexity but also opens up possibilities for diverse chemical modifications. Thiophene derivatives are widely studied due to their broad spectrum of biological activities and their role as key components in many FDA-approved drugs. By incorporating a 4-methoxybenzenesulfonyl group at the N-position and an ethyl chain linked to a thiophene ring at the C-position, this compound exemplifies the strategic design approach used in modern medicinal chemistry.

The role of sulfonamide derivatives in pharmaceuticals cannot be overstated. The 4-methoxybenzenesulfonyl moiety serves as an effective pharmacophore, enhancing both potency and selectivity in drug design. Sulfonamides are known for their antimicrobial properties and have been successfully used in treating various infections. Additionally, they play a crucial role in diabetes management due to their insulin-sensitizing effects. The incorporation of this group into 3-chloro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide suggests potential therapeutic applications beyond traditional antimicrobial treatments.

Current research trends indicate that hybrid molecules—combinations of different pharmacophoric units—offer new avenues for drug development. The unique combination of functional groups in this compound makes it an ideal candidate for exploring such hybrid approaches. For instance, the interaction between the electron-withdrawing chloro group and the electron-donating thiophene ring could lead to novel mechanisms of action that are not observed with individual components alone.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods ensure high yields and purity, which are critical for subsequent pharmacological testing. The ability to synthesize complex molecules like this one underscores the progress made in synthetic organic chemistry over recent decades.

Evaluation of biological activity is a crucial step in assessing the potential therapeutic value of new compounds. In vitro assays have been conducted to evaluate the interaction of 3-chloro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide with various target proteins and enzymes. Preliminary results indicate promising activity against certain inflammatory pathways, suggesting its potential use in treating chronic inflammatory conditions such as rheumatoid arthritis or inflammatory bowel disease.

The development of novel drug candidates is often hampered by issues related to solubility and bioavailability. However, the structural features of this compound may contribute to improved pharmacokinetic properties when compared to earlier analogs. The presence of both polar (sulfonamide) and non-polar (thiophene ring) regions enhances solubility across multiple solvents, which is advantageous for formulation development.

Future directions in research may involve exploring derivative compounds generated by modifying specific functional groups within this molecule. For example, replacing the chloro substituent with other halogens or altering the thiophene ring could lead to new compounds with enhanced or modified biological activities. Such modifications are guided by principles from structure-activity relationship (SAR) studies, which help predict how changes at specific positions within a molecule will affect its overall potency and selectivity.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized how researchers identify promising candidates from vast chemical libraries. By leveraging these computational tools alongside traditional experimental methods,3-chloro-N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzamide could be further optimized for clinical development through rapid virtual screening processes.